1-[(4-tert-butylphenyl)methyl]-3-[(3,4-dimethylphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

• IUPAC Name: 1-[(4-tert-butylphenyl)methyl]-3-[(3,4-dimethylphenyl)methyl]-4aH-thieno[3,2-d]pyrimidin-1-ium-2,4-dione
• InChI: InChI=1S/C26H29N2O2S/c1-17-6-7-20(14-18(17)2)16-28-24(29)23-22(12-13-31-23)27(25(28)30)15-19-8-10-21(11-9-19)26(3,4)5/h6-14,23H,15-16H2,1-5H3/q+1
• InChI Key: PZHFPVZXDQINSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CN2C(=O)C3C(=[N+](C2=O)CC4=CC=C(C=C4)C(C)(C)C)C=CS3)C
• Molecular Formula: C26H29N2O2S+
• Molecular Weight: 433.6 g/mol

Description

1-[(4-tert-butylphenyl)methyl]-3-[(3,4-dimethylphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C26H28N2O2S and its molecular weight is 432.58. The purity is usually 95%.
BenchChem offers high-quality 1-[(4-tert-butylphenyl)methyl]-3-[(3,4-dimethylphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[(4-tert-butylphenyl)methyl]-3-[(3,4-dimethylphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Reactivity

This compound is part of a broader class of chemicals that have been explored for their unique reactivity and ability to form various heterocyclic compounds. The synthesis and reactions of similar thieno[3,2-d]pyrimidine derivatives have been extensively studied, demonstrating the versatility of these compounds in organic synthesis. For instance, the synthesis of thieno[2,3-d]pyrimidine derivatives has shown significant biological activity, highlighting the potential of these compounds in developing new pharmaceuticals and materials with specific properties. The preparation involves complex reactions, including ring closure and substitution, which allow for the introduction of various functional groups, thereby modifying the compound's physical, chemical, and biological properties (El-Gazzar, Hussein, & Aly, 2006).

Material Science Applications

In the realm of materials science, derivatives of thieno[3,2-d]pyrimidine are studied for their potential in creating novel materials with desirable thermal, optical, and electrical properties. The introduction of specific substituents, such as tert-butyl groups, can significantly affect the solubility, thermal stability, and dielectric properties of the polymers derived from these compounds. This makes them valuable in applications requiring materials with low dielectric constants, high thermal stability, and good organosolubility, such as in the electronics and aerospace industries. Research on polyimides containing twisted structures derived from similar compounds has demonstrated these materials' potential, offering insights into designing new materials with tailored properties (Chern, Twu, & Chen, 2009).